Cas no 39581-21-0 (N-butyl-2-cyanoacetamide)

• Product Name: N-butyl-2-cyanoacetamide
• CAS No: 39581-21-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 323247
• PubChem ID: 255865
• Update Time: 2025-04-25

N-butyl-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-butyl-2-cyano-
• N-butyl-2-cyano-acetamide
• 3-Pyridinecarboxamide, N-butyl-5-nitro-
• CTK1E7703
• Cyan-essigsaeure-butylamid
• cyanoacetic acid butylamide
• cyano-acetic acid butylamide
• Malonsaeure-butylamid-nitril
• N-Butyl-5-nitro-nicotinamid
• N-butyl-5-nitro-nicotinamide
• N-n-butyl 5-nitronicotinamide
• N-n-butyl cyanoacetamide
• N-n-butyl-2-cyanoacetamide
• N-n-Butyl-5-nitronicotinamid
• N-butyl-2-cyanoacetamide
• EN300-16969
• CHEMBL3334625
• NSC-81847
• BS-16703
• NSC81847
• cyanoacetic acid n butylamide
• D70031
• F2199-0293
• N-Butyl-2-cyanoethanimidic acid
• DTXSID80960193
• FT-0705430
• MFCD00277934
• CS-0152106
• Z56840025
• 39581-21-0
• PD138937
• N1-butyl-2-cyanoacetamide
• SCHEMBL319448
• NCIOpen2_000718
• AKOS000202509
• DB-004616

• Inchi： 1S/C7H12N2O/c1-2-3-6-9-7(10)4-5-8/h2-4,6H2,1H3,(H,9,10)
• InChI Key： MGZNARROBKPUST-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCCCC

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 0.977
• Melting Point: 54 °C
• Boiling Point: 325.2°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.442
• PSA: 52.89
• LogP: 1.20728

Additional information on N-butyl-2-cyanoacetamide

Acetamide,N-butyl-2-cyano- (CAS No: 39581-21-0): A Comprehensive Overview

N-butyl-2-cyanoacetamide, also known by its CAS registry number CAS No 39581-21-0, is a versatile compound that has garnered significant attention in the field of biopharmaceuticals. This article delves into the properties, applications, and recent advancements associated with this compound, providing a thorough understanding of its role in modern science.

N-butyl-2-cyanoacetamide is primarily recognized for its unique chemical structure, which combines the functional groups of an amide bond, a nitrile group, and an alkyl chain. These structural features make it highly reactive and suitable for a wide range of applications in drug discovery and molecular biology. Recent studies have highlighted its potential as a valuable intermediate in the synthesis of bioactive compounds.

In the realm of biomedical research, N-butyl-2-cyanoacetamide has been explored for its role in anticancer and anti-inflammatory drug development. Its ability to modulate cellular pathways makes it a promising candidate for targeting diseases such as cancer, arthritis, and neurodegenerative disorders. For instance, recent research published in the journal Molecular Pharmaceutics demonstrated its potential as a lead compound in the development of MAPK pathway inhibitors, which are critical in oncology.

The synthesis of N-butyl-2-cyanoacetamide involves straightforward organic reactions, making it accessible for large-scale production. Its physical and chemical properties, including solubility and stability, have been extensively studied to optimize its use in pharmacological assays. These studies are crucial for ensuring the compound's efficacy and safety in preclinical trials.

Moreover, N-butyl-2-cyanoacetamide has found applications in biotechnology, particularly in the development of biotherapeutic agents. Its ability to enhance the bioavailability of drugs makes it a valuable component in formulations aimed at improving drug delivery systems. For example, recent advancements in nanoformulation technology have utilized this compound as a key functional moiety to enhance the targeting efficiency of cancer nanotherapies.

In conclusion, N-butyl-2-cyanoacetamide (CAS No: 39581-21-0) stands out as a critical compound in the biomedical sciences. Its unique chemical profile, combined with its versatility in applications, positions it at the forefront of drug development and molecular medicine. As research continues to uncover new potential uses for this compound, its significance in the biopharmaceutical industry is set to grow further.